Cas no 2229653-66-9 (3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine
• CAS No: 2229653-66-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6259578
• PubChem ID: 165880633
• Update Time: 2025-05-20

3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine
• 2229653-66-9
• EN300-1837131

• Inchi： 1S/C10H12N2O2/c1-8-4-5-10(12(13)14)9(7-8)3-2-6-11/h2-5,7H,6,11H2,1H3/b3-2+
• InChI Key： DAAUURILGUSZOX-NSCUHMNNSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1/C=C/CN)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine

Comprehensive Guide to 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine (CAS No. 2229653-66-9): Properties, Applications, and Market Insights

3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine (CAS No. 2229653-66-9) is an organic compound with a nitro-substituted phenyl ring and an amine-functionalized propenyl group. This structurally unique molecule has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity. The nitrophenyl moiety provides electron-withdrawing characteristics, while the prop-2-en-1-amine group offers opportunities for further functionalization, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for nitrophenyl derivatives like 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine in drug discovery programs. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents. The global market for such fine chemicals is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increased R&D spending in the pharmaceutical sector.

The compound's physicochemical properties make it suitable for various applications. With a molecular weight of 192.21 g/mol and moderate solubility in organic solvents, 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine demonstrates excellent stability under standard laboratory conditions. Its UV-visible absorption spectrum shows characteristic peaks around 280-320 nm, which is valuable for analytical detection and quality control purposes.

In material science, this amine-functionalized nitrophenyl compound has shown promise in the development of advanced polymers. The reactive amine group can participate in polycondensation reactions, while the nitro group can serve as a precursor for other functional groups through reduction chemistry. These properties align with current industry trends toward sustainable and multifunctional materials.

Quality specifications for CAS 2229653-66-9 typically include purity ≥98% (HPLC), with strict controls on residual solvents and heavy metals. Leading manufacturers employ advanced analytical techniques like LC-MS and NMR to ensure batch-to-batch consistency. Proper storage recommendations include protection from light at 2-8°C in airtight containers to maintain stability.

The synthesis of 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine typically involves multi-step organic transformations starting from commercially available precursors. Recent process optimization efforts have focused on greener chemistry approaches, reducing solvent waste and improving atom economy - key considerations in modern pharmaceutical manufacturing.

Analytical methods for characterizing this compound include reverse-phase HPLC with UV detection, mass spectrometry for structural confirmation, and various spectroscopic techniques. These quality control measures ensure the material meets the stringent requirements of drug development applications where purity is critical.

From a regulatory perspective, 3-(5-methyl-2-nitrophenyl)prop-2-en-1-amine is not currently listed on major controlled substance inventories. However, researchers should consult local regulations regarding the handling of nitroaromatic compounds and ensure proper laboratory safety protocols are followed during use.

The future outlook for CAS 2229653-66-9 appears promising, with potential applications expanding into agrochemicals and specialty coatings. As synthetic methodologies continue to advance, this compound may play an increasingly important role in the development of next-generation functional materials and bioactive molecules.